2-[3-(Difluoromethyl)-4-methyl-1H-pyrazol-1-yl]-5-fluoroaniline

• Molecular Formula: C11H10F3N3
• Molecular Weight: 241.21 g/mol
• IUPAC Name: 2-[3-(difluoromethyl)-4-methylpyrazol-1-yl]-5-fluoroaniline
• InChI: InChI=1S/C11H10F3N3/c1-6-5-17(16-10(6)11(13)14)9-3-2-7(12)4-8(9)15/h2-5,11H,15H2,1H3
• InChI Key: YMWGUZOVMZRTEE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(N=C1C(F)F)C2=C(C=C(C=C2)F)N

Description

2-[3-(Difluoromethyl)-4-methyl-1H-pyrazol-1-yl]-5-fluoroaniline is a compound that features a pyrazole ring substituted with difluoromethyl and methyl groups, and an aniline moiety substituted with a fluorine atom

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[3-(Difluoromethyl)-4-methyl-1H-pyrazol-1-yl]-5-fluoroaniline typically involves the following steps:

Formation of the Pyrazole Ring: The pyrazole ring can be synthesized by reacting 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid with appropriate reagents

Substitution Reactions:

Coupling Reactions: The final step involves coupling the pyrazole ring with the fluorinated aniline moiety under suitable conditions.

Industrial Production Methods

Industrial production methods for this compound may involve optimizing the above synthetic routes to achieve higher yields and purity. This can include the use of catalysts, controlled reaction conditions, and